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Tris(dibenylideneacetone)dipalladi
Compound Name:
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Cat. No. B152536

Essential Safety and Handling Guide for
Tris(dibenylideneacetone)dipalladium-chloroform

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of
Tris(dibenylideneacetone)dipalladium-chloroform (Pd2(dba)3-CHCI3), a common catalyst
in organic synthesis. Adherence to these procedures is vital for ensuring personnel safety and
regulatory compliance.

Immediate Safety and Hazard Information

Tris(dibenylideneacetone)dipalladium-chloroform is a hazardous substance that requires
careful handling. It is harmful if swallowed, causes skin irritation, and is suspected of causing
cancer.[1][2][3] The chloroform adduct adds specific hazards related to chloroform, which is a
suspected carcinogen and can cause damage to the liver, kidneys, and central nervous
system.[1][4][5][6]

Key Hazards:

e Acute Toxicity (Oral): Harmful if swallowed.[1][2][3]
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Skin Irritation: Causes skin irritation.[1][2][3]

[6]

: o :

Carcinogenicity: Suspected of causing cancer.[1][2][3]

Organ Toxicity: Chloroform is toxic to the liver, kidneys, and central nervous system.[1][4][5]

Air and Moisture Sensitive: The palladium complex can be sensitive to air and moisture.[3]

Property Value Reference
CAS Number 52522-40-4 [3]
Molecular Formula C52H42CI303Pd2 [2]
Molecular Weight 1035.1 g/mol [2]
Appearance Purple to black crystalline 2]
powder
Melting Point 131-135°C [3]
Chloroform PEL (OSHA) 50 ppm (ceiling) [6]
Chloroform TLV (ACGIH) 10 ppm (8-hour TWA) [6]
Chloroform REL (NIOSH) 2 ppm (60-minute STEL) [6]

Operational Plan: Step-by-Step Handling

Procedures

This protocol outlines the necessary steps for safely handling

Tris(dibenylideneacetone)dipalladium-chloroform in a laboratory setting.

1. Preparation and Engineering Controls:

o Work Area: All manipulations must be performed in a certified chemical fume hood to

minimize inhalation exposure.[4][5][6]
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Inert Atmosphere: Due to potential air sensitivity, handle the solid catalyst under an inert
atmosphere (e.g., in a glovebox or using Schlenk techniques) when possible.[7]

Ventilation: Ensure adequate ventilation to control exposure to chloroform vapors.[4][5][6]

Emergency Equipment: Confirm the location and functionality of the nearest emergency
shower and eyewash station.[6]

. Personal Protective Equipment (PPE):

Hand Protection: Wear chemically resistant gloves. Given the presence of chloroform,
double-gloving with nitrile gloves or using Viton or polyvinyl alcohol (PVA) gloves is
recommended.[1][6] Inspect gloves for any signs of degradation before and during use.

Eye Protection: Chemical safety goggles are mandatory. A face shield should be worn when
there is a splash hazard.[6][8]

Body Protection: A flame-resistant lab coat, long pants, and closed-toe shoes are required to
prevent skin exposure.[8][9]

. Weighing and Transfer:

Avoid Dust Formation: Handle the solid material carefully to avoid generating dust.[8]

Weighing: Weigh the catalyst in the fume hood or a glovebox.

Transfer: Use a spatula or other appropriate tool to transfer the solid. If transferring to a
reaction vessel, do so under a flow of inert gas if the reaction is air-sensitive.

. In Case of Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least
15 minutes and remove contaminated clothing.[2] Seek medical attention if irritation persists.

[2]

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids.[2] Seek immediate medical attention.[2]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://honrel.com/precautions-for-using-palladium-carbon-catalyst/
https://sites.chemengr.ucsb.edu/~ceweb/faculty/scott/Chemical%20SOPs/Chloroform.pdf
https://www.scribd.com/document/576647322/lab-safety-guideline-chloroform-1
https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=132069
https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=132069
https://research.uga.edu/docs/CSP1500/Chloroform-67-66-3.docx
https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=132069
https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=132069
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_Palladium_II_Isobutyrate.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_Palladium_II_Isobutyrate.pdf
https://rtong.people.ust.hk/TongRB_Palladium.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_Palladium_II_Isobutyrate.pdf
https://www.lobachemie.com/lab-chemical-msds/MSDS-tris-dibenzylideneacetone-dipalladium-chloroform-adduct-CASNO-52522-40-6392E-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-tris-dibenzylideneacetone-dipalladium-chloroform-adduct-CASNO-52522-40-6392E-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-tris-dibenzylideneacetone-dipalladium-chloroform-adduct-CASNO-52522-40-6392E-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-tris-dibenzylideneacetone-dipalladium-chloroform-adduct-CASNO-52522-40-6392E-EN.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

 Inhalation: Move the individual to fresh air.[2] If breathing is difficult, administer oxygen. Seek
immediate medical attention.

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[2]

Disposal Plan: Step-by-Step Procedures

Proper disposal of Tris(dibenylideneacetone)dipalladium-chloroform and associated waste
IS crucial to prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation and Collection:
e Solid Waste:

o Place excess or expired Tris(dibenylideneacetone)dipalladium-chloroform in a clearly
labeled, sealed container for hazardous solid waste.

o Contaminated materials such as gloves, weighing paper, and paper towels must also be
collected in a designated, sealed hazardous waste container.[8]

e Liquid Waste:

o Reaction mixtures containing the palladium catalyst should be collected in a designated
hazardous waste container for halogenated organic solvents.

o Do not mix with other waste streams.

o Empty Containers: Empty containers that held the catalyst must be treated as hazardous
waste and disposed of accordingly.

2. Spill Cleanup:
o Small Spills:
o Ensure proper PPE is worn.

o Cover the spill with an absorbent, non-reactive material like vermiculite or sand.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.lobachemie.com/lab-chemical-msds/MSDS-tris-dibenzylideneacetone-dipalladium-chloroform-adduct-CASNO-52522-40-6392E-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-tris-dibenzylideneacetone-dipalladium-chloroform-adduct-CASNO-52522-40-6392E-EN.aspx
https://www.benchchem.com/product/b152536?utm_src=pdf-body
https://www.benchchem.com/product/b152536?utm_src=pdf-body
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_Palladium_II_Isobutyrate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b152536?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

o Carefully sweep or scoop the absorbed material into a designated hazardous waste
container.

o Clean the spill area with soap and water, and collect the cleaning materials as hazardous
waste.[1]

o Large Spills:
o Evacuate the immediate area.

o Alert your institution's Environmental Health and Safety (EHS) department and follow their
emergency procedures.

o Prevent the spill from entering drains.
3. Final Disposal:
» All waste containers must be clearly labeled with their contents.
o Store waste in a designated satellite accumulation area that is secure and well-ventilated.[8]

o Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste.[8] Palladium-containing waste may be eligible for recycling or recovery
programs.[10][11]

Experimental Workflow Visualization
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Safe Handling and Disposal Workflow for Tris(dibenylideneacetone)dipalladium-chloroform
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Caption: Workflow for the safe handling and disposal of
Tris(dibenylideneacetone)dipalladium-chloroform.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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